Cas no 40201-85-2 (1,3,2-Diazaphosphorine, 2-chlorohexahydro-1,3-dimethyl-)

1,3,2-Diazaphosphorine, 2-chlorohexahydro-1,3-dimethyl- structure
40201-85-2 structure
Product Name:1,3,2-Diazaphosphorine, 2-chlorohexahydro-1,3-dimethyl-
CAS No:40201-85-2
MF:C5H12ClN2P
MW:166.588940620422
CID:2825967
PubChem ID:10352059
Update Time:2025-04-21

1,3,2-Diazaphosphorine, 2-chlorohexahydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • DTXCID60389308
    • 40201-85-2
    • SCHEMBL4353403
    • DTXSID60438486
    • 1,3,2-Diazaphosphorine, 2-chlorohexahydro-1,3-dimethyl-
    • Inchi: 1S/C5H12ClN2P/c1-7-4-3-5-8(2)9(7)6/h3-5H2,1-2H3
    • InChI Key: KLECVVLUBXHULD-UHFFFAOYSA-N
    • SMILES: ClP1N(C)CCCN1C

Computed Properties

  • Exact Mass: 166.0426631Da
  • Monoisotopic Mass: 166.0426631Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 91
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 6.5Ų

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